Methyl 2-(1-(3,4-difluorobenzoyl)azetidine-3-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[1-(3,4-difluorobenzoyl)azetidine-3-carbonyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C17H14F2N2O4S/c1-25-17(24)11-4-5-26-15(11)20-14(22)10-7-21(8-10)16(23)9-2-3-12(18)13(19)6-9/h2-6,10H,7-8H2,1H3,(H,20,22)
• InChI Key: JPKDTYZDYCUHMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H14F2N2O4S
• Molecular Weight: 380.4 g/mol

Description

Physical And Chemical Properties Analysis

The compound is a crystalline solid. It has a certain degree of solubility in various solvents: DMF (12.5 mg/ml), DMF:PBS (pH 7.2) (1:1) (0.5 mg/ml), DMSO (10 mg/ml), and Ethanol (3 mg/ml).

Scientific Research Applications

Synthesis of Novel Inhibitors

• Certain benzo[b]thiophene derivatives, structurally related to the compound , have been synthesized as potent and selective inhibitors of urokinase-type plasminogen activator (uPA). These compounds represent a new class of synthetic uPA inhibitors, with some being the most potent selective inhibitors currently described in literature (Bridges et al., 1993).

Application in Organic Synthesis

• Novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, similar in structure to the compound of interest, have been explored for thienopyrimidine synthesis. These transformations highlight the versatility of these compounds in organic synthesis (Pokhodylo et al., 2010).

Development of Anticancer Agents

• Methyl 2-aminothiophene-3-carboxylates have been modified and studied for their potential influence on neuronal NMDA receptors. Such research underscores the therapeutic potential of these compounds in medicinal chemistry (Sokolov et al., 2018).

Exploration in Medicinal Chemistry

• Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a compound similar to the one , has been used as a building block for the synthesis of new heterocycles with potential anticancer activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).

Potential in Dye Synthesis

• Azo benzo[b]thiophene derivatives synthesized from 2-aminothiophene derivatives have been used as disperse dyes, demonstrating good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).

Pharmacological Applications

• Novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have shown promising antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr et al., 2010).